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Introduction

SR-1903 is a novel, potent, and selective small molecule inhibitor of Kinase X, a key signaling
node implicated in the pathogenesis of Inflammatory Condition Y. This document provides a
comprehensive overview of the preclinical data supporting the therapeutic potential of SR-
1903, detailing its mechanism of action, and the experimental protocols used for its evaluation.

Mechanism of Action: Inhibition of the Kinase X
Signaling Pathway

SR-1903 competitively binds to the ATP-binding pocket of Kinase X, preventing its
phosphorylation and subsequent activation of downstream signaling cascades known to drive
the inflammatory response in Condition Y. The primary downstream effector inhibited by this
action is the transcription factor NF-kappaB.
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Caption: SR-1903 inhibits the Kinase X signaling pathway.
Quantitative Data Summary
The following tables summarize the key in vitro and in vivo data for SR-1903.

Table 1: In Vitro Potency of SR-1903

Assay Type Target IC50 (nM)

Biochemical Assay Recombinant Human Kinase X 5.2

p-NF-kappaB Inhibition
Cell-Based Assay (HEK293 cels) 25.8
cells

Table 2: In Vivo Efficacy of SR-1903 in a Mouse Model of Inflammatory Condition Y
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Reduction in Paw Swelling

Treatment Group Dose (mglkg, p.o., BID) (%)
(V]
Vehicle - 0
SR-1903 10 35
SR-1903 30 68
Dexamethasone 1 75

Experimental Protocols
Kinase X Biochemical Assay

A time-resolved fluorescence energy transfer (TR-FRET) assay was used to determine the
IC50 of SR-1903 against recombinant human Kinase X. The assay buffer contained 50 mM
HEPES (pH 7.5), 10 mM MgCI2, 1 mM EGTA, and 0.01% Brij-35. Kinase X (5 nM) was
incubated with varying concentrations of SR-1903 for 20 minutes at room temperature. The
reaction was initiated by the addition of 10 uM ATP and 100 nM of a biotinylated peptide
substrate. After 60 minutes, the reaction was stopped, and the phosphorylated substrate was
detected using a europium-labeled anti-phospho-serine antibody and streptavidin-
allophycocyanin.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b610971/docs?utm_src=pdf-body#hypothetical-example-the-role-of-sr-1903-in-inflammatory-condition-y
https://www.benchchem.com/product/b610971/docs?utm_src=pdf-body#hypothetical-example-the-role-of-sr-1903-in-inflammatory-condition-y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Incubate Kinase X with SR-1903

:

Add ATP and Peptide Substrate

:

Stop Reaction

:

Add Detection Reagents (Antibody, SA-APC)

:

Read TR-FRET Signal

Click to download full resolution via product page

Caption: Workflow for the Kinase X biochemical assay.

In Vivo Mouse Model of Inflammatory Condition Y

Male C57BL/6 mice (8-10 weeks old) were injected with 20 pL of complete Freund's adjuvant
(CFA) into the left hind paw to induce inflammation. SR-1903 was formulated in 0.5%
methylcellulose and administered orally twice daily (BID) starting on day 7 post-CFA injection.
Paw volume was measured daily using a plethysmometer. At the end of the study (day 14),
animals were euthanized, and paw tissue was collected for histological analysis. All animal
procedures were approved by the Institutional Animal Care and Use Committee.

Please provide the specific disease of interest to enable the generation of a factually accurate
and detailed technical guide on SR-1903.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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